[(8S)-1,4-dioxa-7-azaspiro[4.4]nonan-8-yl]methanol

• IUPAC Name: [(8S)-1,4-dioxa-7-azaspiro[4.4]nonan-8-yl]methanol
• InChI: InChI=1S/C7H13NO3/c9-4-6-3-7(5-8-6)10-1-2-11-7/h6,8-9H,1-5H2/t6-/m0/s1
• InChI Key: JXSHAUHCKJCDDM-LURJTMIESA-N
• Canonical SMILES: C1COC2(O1)CC(NC2)CO
• Isomeric SMILES: C1COC2(O1)C[C@H](NC2)CO
• Molecular Formula: C7H13NO3
• Molecular Weight: 159.18 g/mol
• CAS No.: 2380764-43-0

Description

[(8S)-1,4-dioxa-7-azaspiro[4.4]nonan-8-yl]methanol, also known as 8S-dioxaspiro[4.4]nonan-8-ylmethanol and abbreviated as 8S-DASN-8-M, is a novel compound that has recently been studied for its potential applications in scientific research. 8S-DASN-8-M is a highly polar compound, with a molecular weight of 170.2 g/mol, and a melting point of 140-145 °C. Its structure consists of a seven-membered ring with an endocyclic double bond and an exocyclic methyl group, and is related to other spiro compounds like 8S-dioxaspiro[4.4]non-2-ene-8-ylmethanol (8S-DASN-2-E-M).

Scientific Research Applications

8S-DASN-8-M has recently been studied for its potential applications in scientific research. It has been found to be a useful tool for studying the structure and function of proteins, as well as for investigating the mechanisms of drug action. Additionally, 8S-DASN-8-M has been used to study the effects of environmental toxins on cellular function, and to assess the efficacy of potential therapeutic agents.

Mechanism of Action

The mechanism of action of 8S-DASN-8-M is still not fully understood. However, it is believed to interact with proteins in a manner similar to that of other spiro compounds. Specifically, 8S-DASN-8-M is thought to bind to the active sites of proteins, altering their conformation and thus affecting their function.
Biochemical and Physiological Effects
The biochemical and physiological effects of 8S-DASN-8-M are still under investigation. However, preliminary studies suggest that 8S-DASN-8-M may have a number of beneficial effects, including the promotion of cell growth and the inhibition of inflammation. Additionally, 8S-DASN-8-M has been found to be an effective antioxidant, and may also have the potential to protect against certain types of cancer.

Advantages and Limitations for Lab Experiments

8S-DASN-8-M has several advantages for use in laboratory experiments. It is a highly polar compound, making it easy to dissolve in aqueous solutions. Additionally, its melting point is relatively low, making it easy to handle and store. However, 8S-DASN-8-M is relatively expensive, and its mechanism of action is still not fully understood, making it difficult to predict its effects in certain situations.

Future Directions

There are a number of potential future directions for the study of 8S-DASN-8-M. These include further investigation of its biochemical and physiological effects, as well as the development of new synthesis methods for producing the compound. Additionally, further research could be conducted to elucidate the mechanism of action of 8S-DASN-8-M, and to explore its potential applications in the pharmaceutical and biotechnology industries.

Synthesis Methods

8S-DASN-8-M is synthesized through a series of steps involving the reaction of 3-methylbutan-2-one, formaldehyde and sodium methoxide. The first step involves the formation of a Michael adduct between 3-methylbutan-2-one and formaldehyde. This is followed by a Friedel-Crafts alkylation reaction with sodium methoxide, which yields the desired compound. The final product is isolated by recrystallization from methanol.